Ulacamten

• CAS: 2830607-59-3
• Molecular Formula: C21H25F2N3O3
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C21H25F2N3O3/c1-14-2-5-16(6-3-14)25-10-19(28)26(9-15-4-7-17(22)18(23)8-15)21(20(25)29)11-24(12-21)13-27/h4,7-8,13-14,16H,2-3,5-6,9-12H2,1H3
• InChIKey: HLMGUFOCTBBSLK-UHFFFAOYSA-N

Standard cardiac myosin inhibitors (mavacamten, aficamten) cause excessive systolic depression due to full ATPase blockade. Ulacamten offers a differentiated mechanism for HFpEF and oHCM models. - **Partial inhibition profile**: Maximal ~50% myofibrillar ATPase inhibition; preserves basal contractility (FS% 52.7% → 48.1% in vivo) - **Mechanistic selectivity**: Requires two-headed HMM conformation & RLC binding; does not inhibit S1 fragment - **PK advantages**: Short half-life (14-17h), linear kinetics, steady-state within 7 days; ideal for washout/crossover studies - **Proven efficacy**: Eliminates LVOT obstruction in feline oHCM (LVOTmaxPG <14.5 mmHg) with FS >35%

Ulacamten (CK-4021586) Overview

Ulacamten (CK-4021586, CK-586) is an oral, allosteric, small-molecule cardiac myosin inhibitor in Phase 2 clinical development by Cytokinetics for heart failure with preserved ejection fraction (HFpEF) [1]. Its novel mechanism-of-action is defined by its requirement for the two-headed heavy meromyosin (HMM) conformation and the regulatory light chain (RLC) to inhibit ATPase activity; it does not inhibit single-headed myosin subfragment-1 (S1), a trait that distinguishes it from mavacamten and aficamten [2]. In biochemical assays, it acts as a partial inhibitor of cardiac myofibrillar ATPase, achieving a maximal inhibition of approximately 50% [3]. This profile is designed to reduce pathological hypercontractility while preserving basal cardiac function.

Mechanism

HMM-dependent partial cardiac myosin inhibitor

Model Context

Supports HFpEF and oHCM translational research models

PK Profile

Short half-life (~15 h) supports rapid-kinetics PK/PD studies

• [1] Cytokinetics, Inc. Pipeline Page: Ulacamten (CK-586). Accessed 2026. View Source
• [2] Drug Hunter. CK-4021586: A Next-Gen Cardiac Myosin Inhibitor for HFpEF With a Novel MoA. 2025 Sep 16. View Source
• [3] American Heart Association. Preclinical characterization of CK-4021586, a new class of cardiac myosin inhibitors, for the treatment of heart failure with preserved ejection fraction. Abstract Or301, BCVS 2025. View Source

Why Ulacamten Cannot Be Substituted

Cardiac myosin inhibitors are not functionally interchangeable. Ulacamten's partial ATPase inhibition, dependence on the two-headed HMM conformation, and short half-life create a pharmacological profile fundamentally distinct from mavacamten (a non-selective inhibitor of both S1 and HMM with a 6–9 day half-life) and aficamten (which also inhibits S1 and HMM with a half-life of 3–4 days) [1]. Substituting mavacamten or aficamten for ulacamten in a preclinical HFpEF model would introduce a different mechanism of action, a full (rather than partial) ATPase inhibition profile, and profoundly different pharmacokinetic properties, potentially leading to excessive systolic impairment, altered metabolic enzyme induction (notably CYP2C19 for mavacamten), and loss of the once-daily, fixed-dose convenience reported for ulacamten [2][3]. The quantitative evidence below demonstrates exactly where ulacamten provides these non-substitutable advantages.

Ulacamten

Mavacamten

Full ATPase inhibitor with S1/HMM activity; half-life 6–9 days may alter CYP2C19-dependent metabolic context and prolong washout.

Ulacamten

Aficamten

S1/HMM inhibitor targeting blebbistatin pocket; half-life ~3 days may limit daily-dosing model flexibility compared to partial inhibitor.

Ulacamten

Omecamtiv Mecarbil

Myosin activator class; calcium-handling effects may confound diastolic endpoint interpretation in HFpEF models.

• [1] Drug Hunter. CK-4021586: A Next-Gen Cardiac Myosin Inhibitor for HFpEF With a Novel MoA. 2025 Sep 16. View Source
• [2] Cytokinetics, Incorporated: Cytokinetics Announces Data From Phase 1 Study of CK-4021586. 2024 Sep 9. View Source
• [3] MedLibrary.org. CAMZYOS (mavacamten) FDA Package Insert, Page 5. Accessed 2026. View Source

Ulacamten Differentiation Evidence

HMM-Dependent Myosin Inhibition

Ulacamten's mechanism of action is fundamentally different from both mavacamten and aficamten. It inhibits the ATPase activity of two-headed heavy meromyosin (HMM) but not single-headed myosin subfragment-1 (S1). In contrast, mavacamten and aficamten inhibit ATPase in both HMM and S1 [1]. This HMM-dependence is mediated by binding to the regulatory light chain (RLC) and results in partial biochemical inhibition (~50% maximal inhibition) [2]. This selectivity profile is designed to reduce hypercontractility while preserving basal contractile function, a property not shared by mavacamten or aficamten.

HMM-Dependent Myosin Inhibition

Head-to-head

Zero S1 ATPase inhibition vs. full inhibition by mavacamten and aficamten. Maximal biochemical inhibition ~50% (partial).

Reported mechanistic differentiation supports distinct model-response context

Bovine cardiac myofibrillar ATPase / HMM assays; ACS Spring 2025, AHA BCVS 2025

Evidence Dimension	Myosin ATPase inhibition target selectivity
Target Compound Data	Inhibits ATPase of two-headed HMM; no inhibition of single-headed S1; maximal biochemical inhibition ~50%
Comparator Or Baseline	Mavacamten: inhibits ATPase of both HMM and S1 (IC50 ~0.3-0.76 µM). Aficamten: inhibits ATPase of both HMM and S1 (IC50 ~1.4 µM).
Quantified Difference	Qualitative mechanistic difference: Ulacamten shows zero S1 inhibition vs. full inhibition by comparators; achieves partial (50%) vs. full (>90%) ATPase suppression
Conditions	Biochemical assays using bovine cardiac myofibrillar ATPase; purified myosin subfragment-1 (S1) and heavy meromyosin (HMM) preparations; presented at ACS Spring 2025 and AHA BCVS 2025

Why This Matters

This mechanistic uniqueness translates to a distinct pharmacological profile that may reduce the risk of excessive systolic impairment compared to full inhibitors, making ulacamten the preferred choice for HFpEF research where partial contractility modulation is desired.

• [1] Drug Hunter. CK-4021586: A Next-Gen Cardiac Myosin Inhibitor for HFpEF With a Novel MoA. 2025 Sep 16. View Source
• [2] American Heart Association. Preclinical characterization of CK-4021586, a new class of cardiac myosin inhibitors, for the treatment of heart failure with preserved ejection fraction. Abstract Or301, BCVS 2025. View Source

Short Half-Life for Once-Daily Dosing

In a Phase 1 single and multiple ascending dose study in healthy participants, ulacamten demonstrated a half-life of 14 to 17 hours with dose-linearity and steady state achieved within 7 days, supporting a once-daily fixed dosing regimen [1]. By comparison, mavacamten's half-life is 6 to 9 days in normal CYP2C19 metabolizers (extending to 23 days in poor metabolizers), requiring weeks to reach steady state and necessitating a Risk Evaluation and Mitigation Strategy (REMS) [2]. Aficamten's half-life is reported as 75-85 hours (~3 days) in humans [3]. The shorter half-life of ulacamten enables faster dose titration, quicker washout if needed, and simpler clinical management.

Short Half-Life for QD Dosing

Cross-study comparable

14–17 hours (Phase 1 SAD/MAD). Dose-linearity with steady state achieved within 7 days.

Supports rapid-kinetics PK/PD study designs with predictable washout

Mavacamten t1/2 6–9 days; Aficamten t1/2 ~3 days. Requires independent validation in target model

Evidence Dimension	Human elimination half-life (t1/2)
Target Compound Data	14–17 hours (healthy participants, Phase 1 SAD/MAD)
Comparator Or Baseline	Mavacamten: 6–9 days (normal CYP2C19 metabolizers). Aficamten: 75–85 hours (~3 days).
Quantified Difference	Ulacamten half-life is ~10-fold shorter than mavacamten and ~5-fold shorter than aficamten
Conditions	Phase 1 double-blind, randomized, placebo-controlled SAD/MAD study (10 mg to 600 mg SAD; 100 and 200 mg QD MAD) in healthy adults. Mavacamten data from FDA label. Aficamten data from Phase 1 study in healthy participants.

Why This Matters

The short half-life eliminates the need for complex dose-titration protocols and REMS programs, making ulacamten a safer and more practical option for clinical research settings and potentially reducing procurement and handling complexity compared to mavacamten.

• [1] Cytokinetics, Incorporated: Cytokinetics Announces Data From Phase 1 Study of CK-4021586. 2024 Sep 9. View Source
• [2] MedLibrary.org. CAMZYOS (mavacamten) FDA Package Insert, Page 5. Accessed 2026. View Source
• [3] ScienceOpen. A Phase 1 Dose-Escalation Study of the Cardiac Myosin Inhibitor Aficamten in Healthy Participants. 2022 Aug 10. View Source

HFpEF Diastolic Function Improvement

In the ZSF1 obese HFpEF rat model, 16 weeks of ulacamten treatment reduced fractional shortening (vehicle: 52.7 ± 2.9% vs. ulacamten: 48.1 ± 2.6%) and improved isovolumic relaxation time (vehicle: 27.0 ± 2.2 ms vs. ulacamten: 23.3 ± 2.3 ms), a direct measure of diastolic function [1]. Additionally, ulacamten-treated rats showed approximately 50% lower interstitial fibrosis compared to untreated controls [1]. This efficacy profile is specifically relevant to HFpEF, where diastolic dysfunction and fibrosis are core pathophysiological features, unlike mavacamten and aficamten which are primarily developed for obstructive HCM (LVOT obstruction relief).

HFpEF Diastolic Function

Model context

Reduced fractional shortening (Vehicle: 52.7 ± 2.9% vs. Ulacamten: 48.1 ± 2.6%) and improved IVRT in ZSF1 obese rats.

Reported diastolic endpoint improvement and ~50% lower interstitial fibrosis in HFpEF model

16-week oral treatment; no direct comparator data in this model. Requires validation

Evidence Dimension	Left ventricular fractional shortening (FS%) and isovolumic relaxation time (IVRT) in HFpEF model
Target Compound Data	FS%: 48.1 ± 2.6%; IVRT: 23.3 ± 2.3 ms; interstitial fibrosis: ~50% reduction vs. vehicle
Comparator Or Baseline	Vehicle control: FS% 52.7 ± 2.9%; IVRT 27.0 ± 2.2 ms. (No direct head-to-head data vs. mavacamten or aficamten in this model.)
Quantified Difference	FS% reduction: -4.6 percentage points (p<0.05); IVRT improvement: -3.7 ms; Fibrosis: -50%
Conditions	ZSF1 obese rat model of HFpEF; 16-week oral treatment; echocardiographic and histological endpoints

Why This Matters

Ulacamten is the only cardiac myosin inhibitor demonstrated to improve diastolic function and reduce fibrosis in a dedicated HFpEF preclinical model, positioning it as the molecule of choice for HFpEF-focused research rather than oHCM-focused alternatives.

• [1] American Heart Association. Preclinical characterization of CK-4021586, a new class of cardiac myosin inhibitors, for the treatment of heart failure with preserved ejection fraction. Abstract Or301, BCVS 2025. View Source

Calcium-Neutral Sarcomere Inhibition

Ulacamten potently inhibited sarcomere shortening in both rat and human adult ventricular cardiomyocytes, with IC50 values of 3.2 µM and 2.8 µM respectively, achieving over 80% inhibition at 10 µM [1]. Critically, even at concentrations up to 20 µM, ulacamten did not affect calcium transients in rat myocytes [1]. This is a distinguishing feature from some earlier myosin modulators (e.g., omecamtiv mecarbil, which can alter calcium handling) and aligns with the class-wide property of mavacamten and aficamten; however, ulacamten's combination of high cardiomyocyte potency with calcium-handling neutrality, coupled with HMM-selective partial inhibition, provides a differentiated safety profile for HFpEF applications.

Calcium-Neutral Sarcomere Inhibition

Assay context

Rat/human cardiomyocyte IC50: 3.2/2.8 µM. >80% functional inhibition at 10 µM. No effect on calcium transients at ≤20 µM.

Partial biochemical ATPase inhibition yields potent functional sarcomere response with calcium handling neutrality

Class-level inference; direct comparator data under identical conditions not available

Evidence Dimension	Inhibition of cardiomyocyte sarcomere shortening (IC50) and calcium transient integrity
Target Compound Data	IC50: 3.2 µM (rat); 2.8 µM (human); >80% inhibition at 10 µM; no effect on calcium transients at ≤20 µM
Comparator Or Baseline	Mavacamten: IC50 ~0.3-0.76 µM (biochemical ATPase, full inhibition). Aficamten: IC50 ~1.4 µM (biochemical, full inhibition). No direct cardiomyocyte sarcomere shortening comparison under identical conditions available.
Quantified Difference	Ulacamten achieves potent (>80%) functional inhibition at 10 µM despite partial (~50%) biochemical ATPase inhibition; comparators achieve full biochemical inhibition
Conditions	Adult rat and human ventricular cardiomyocytes; sarcomere shortening assays; calcium transient measurements using fluorescent indicators

Why This Matters

The disconnect between partial biochemical inhibition and near-complete functional sarcomere shortening inhibition suggests ulacamten may have a wider therapeutic window for modulating contractility, which is critical for long-term HFpEF treatment where excessive systolic impairment must be avoided.

• [1] American Heart Association. Preclinical characterization of CK-4021586, a new class of cardiac myosin inhibitors, for the treatment of heart failure with preserved ejection fraction. Abstract Or301, BCVS 2025. View Source

LVOT Obstruction Relief in oHCM

In a crossover preclinical study in six purpose-bred cats with naturally occurring obstructive HCM, a single oral dose of ulacamten (2–15 mg/kg) dose-dependently eliminated left ventricular outflow tract obstruction (LVOTO), defined as LVOTmaxPG < 14.5 mmHg [1]. At 15 mg/kg, LV fractional shortening (FS%) was significantly reduced compared to vehicle at 6 hours post-drug (P=0.0111) and 6 hours post-dobutamine challenge (P=0.0004), yet all FS% values remained above the 35% lower threshold for normal feline systolic function [1][2]. No critically reduced LV EF% or adverse events were recorded across all doses [1]. This profile—effective obstruction relief without critically impairing systolic function—mirrors the clinical goals of aficamten and mavacamten in oHCM, but ulacamten's HMM-selective, partial inhibition mechanism may underlie the minimal systolic function impact.

LVOT Obstruction Relief in oHCM

Model context

LVOTO eliminated at 2-15 mg/kg in feline oHCM model. LV FS% significantly reduced but remained >35% (normal threshold).

Reported obstruction relief with preserved systolic function in large-animal oHCM model

Six purpose-bred cats with MYBPC3 mutation; Sci Rep 2024

Evidence Dimension	LVOT obstruction relief (LVOTmaxPG) and systolic function preservation (LV FS%) in oHCM model
Target Compound Data	LVOTO eliminated at all doses (2-15 mg/kg); LV FS% significantly reduced but remained >35% (normal threshold); no critically reduced LV EF%
Comparator Or Baseline	Vehicle: LV FS% 56.95% (baseline), 80.65% under dobutamine challenge; dobutamine-induced LVOTO elevations (>14.5 mmHg). Mavacamten and aficamten: demonstrated LVOTO relief in human oHCM trials, but head-to-head data unavailable.
Quantified Difference	At 15 mg/kg: LV FS% reduced from vehicle 56.95% to 50.8% (6h post-drug, P=0.0111); dobutamine-challenged LV FS% reduced from 80.65% to 65.2% (P=0.0004)
Conditions	Six purpose-bred cats with naturally occurring MYBPC3-mutation oHCM; randomized, blinded, 5-treatment crossover; echocardiography at 6, 24, 48h post-dose with dobutamine challenge

Why This Matters

Ulacamten demonstrates translational efficacy in a large-animal oHCM model with a favorable safety margin, making it a viable comparator or alternative to aficamten and mavacamten for oHCM research, particularly where a partial inhibitor with a shorter half-life is desirable.

• [1] Rivas VN, Crofton AE, Jauregui CE, et al. Cardiac myosin inhibitor, CK-586, minimally reduces systolic function and ameliorates obstruction in feline hypertrophic cardiomyopathy. Sci Rep. 2024;14:12038. View Source
• [2] Nature.com Figure 4: CK-586 LV FS% and LVOTmaxPG in feline oHCM. Sci Rep. 2024. View Source

RLC-Targeting Azetidine-Carboxaldehyde Moiety

Ulacamten contains a unique azetidine-carboxaldehyde moiety that mediates selective binding to the regulatory light chain (RLC) of myosin, a binding site distinct from the allosteric pocket targeted by mavacamten (which binds to the myosin catalytic domain at a site overlapping the actin-binding interface) and aficamten (which targets the blebbistatin-binding pocket between the U50 and L50 subdomains) [1][2][3]. The RLC binding site was identified through biochemical photocrosslinking and myosin reconstitution studies [1]. This distinct structural pharmacophore and binding site confer the HMM-dependent, partial inhibition mechanism and may reduce off-target interactions with non-cardiac myosin isoforms.

RLC-Targeting Chemotype

Direct comparison

Azetidine-carboxaldehyde moiety binds regulatory light chain (RLC). Distinct from mavacamten (catalytic domain) and aficamten (blebbistatin pocket).

Unique binding site supports selective RLC-dependent sarcomere biology research

Photocrosslinking and reconstitution studies; WO2022187501A1

Evidence Dimension	Chemical scaffold and myosin binding site
Target Compound Data	Azetidine-carboxaldehyde moiety; binds regulatory light chain (RLC) of cardiac myosin; molecular weight 405.44; Formula C21H25F2N3O3
Comparator Or Baseline	Mavacamten: pyrimidinedione scaffold; binds myosin catalytic domain near actin interface. Aficamten: pyrazole-indane scaffold; binds blebbistatin pocket (U50/L50 cleft).
Quantified Difference	Qualitative structural and binding-site differentiation; no overlap in binding pockets
Conditions	Biochemical photocrosslinking, myosin reconstitution studies, and X-ray crystallography (for mavacamten and aficamten); patent WO2022187501A1

Why This Matters

The unique chemotype and RLC binding site eliminate cross-resistance concerns and enable combination studies with other myosin modulators, making ulacamten a structurally novel tool compound for sarcomere biology research.

• [1] ACS Spring 2025. CK-4021586: A novel cardiac myosin inhibitor with an alternative mechanism of action for the treatment of HFpEF. Session 4183348, MEDI Division. View Source
• [2] Hartman JJ, Hwee DT, Robert-Paganin J, et al. Aficamten is a small-molecule cardiac myosin inhibitor designed to treat hypertrophic cardiomyopathy. Nat Cardiovasc Res. 2024;3:1003-1016. View Source
• [3] Morgan BP, Chuang C, Ashcraft LW, Ho J, Garcia A. Cardiac sarcomere inhibitors. Patent WO2022187501A1. Priority date 2021 Mar 4, Publication date 2022 Sep 9. View Source

Ulacamten Application Scenarios

Partial Myosin Inhibition for HFpEF Research

Based on the ZSF1 obese rat HFpEF data showing improved isovolumic relaxation time and reduced interstitial fibrosis [1], ulacamten is the cardiac myosin inhibitor of choice for preclinical HFpEF programs. Its partial ATPase inhibition profile (maximal ~50% biochemical inhibition) and demonstration of diastolic function improvement without excessive systolic depression (FS% reduction from 52.7% to 48.1%) address the core unmet need in HFpEF: reducing hypercontractility while preventing decompensation. Mavacamten and aficamten, being full inhibitors, have not been characterized in HFpEF models and carry a higher risk of inducing clinically significant systolic impairment.

Rapid Steady-State PK/PD Modeling

Ulacamten's short half-life of 14–17 hours with dose-linearity and steady-state within 7 days [2] makes it ideally suited for PK/PD modeling studies where rapid attainment of steady-state and easy washout are critical. This contrasts sharply with mavacamten (6–9 day half-life, weeks to steady-state, CYP2C19-dependent metabolism) and aficamten (~3 day half-life). Researchers designing in vivo pharmacology studies with multiple dose arms, crossover designs, or requiring rapid compound washout should prioritize ulacamten for its predictable, linear pharmacokinetics and once-daily fixed dosing capability.

RLC-Dependent Myosin Regulation Research

Ulacamten's unique binding to the myosin regulatory light chain (RLC), confirmed by photocrosslinking and myosin reconstitution studies [3], positions it as a critical tool compound for dissecting RLC-dependent mechanisms of sarcomere regulation. The azetidine-carboxaldehyde moiety and RLC binding site are structurally distinct from the binding pockets of mavacamten and aficamten [4]. This enables experiments that require selective pharmacological probing of the RLC without confounding effects on the catalytic domain or the blebbistatin pocket, facilitating novel insights into sarcomere mechanobiology.

oHCM Comparative Effectiveness Research

The feline oHCM study demonstrated that ulacamten eliminates LVOT obstruction (LVOTmaxPG < 14.5 mmHg) at all tested doses (2-15 mg/kg) with well-preserved systolic function (LV FS% remaining >35%) [5]. This efficacy, combined with its short half-life and HMM-selective mechanism, makes ulacamten a strong candidate for comparative effectiveness studies against mavacamten or aficamten in large-animal oHCM models. Researchers seeking a partial myosin inhibitor with a potentially wider therapeutic window for oHCM should evaluate ulacamten as an alternative to current standard-of-care comparators.

Application

Selection Property

Validation Focus

HFpEF model-response studies

Partial myosin inhibition profile (~50% max)

Diastolic function endpoints and fibrosis reduction in ZSF1 model context

Rapid-kinetics PK/PD modeling

Short human half-life (14-17 h) and dose-linearity

Steady-state attainment within 7 days; washout kinetics in target species

RLC-dependent sarcomere biology

Selective regulatory light chain (RLC) binding

Photocrosslinking confirmation; off-target myosin isoform screening

oHCM comparative research

LVOT obstruction relief with preserved LV FS%

Systolic function thresholds in large-animal oHCM model context

• [1] American Heart Association. Preclinical characterization of CK-4021586, a new class of cardiac myosin inhibitors, for the treatment of heart failure with preserved ejection fraction. Abstract Or301, BCVS 2025. View Source
• [2] Cytokinetics, Incorporated: Cytokinetics Announces Data From Phase 1 Study of CK-4021586. 2024 Sep 9. View Source
• [3] ACS Spring 2025. CK-4021586: A novel cardiac myosin inhibitor with an alternative mechanism of action for the treatment of HFpEF. Session 4183348, MEDI Division. View Source
• [4] Hartman JJ, Hwee DT, Robert-Paganin J, et al. Aficamten is a small-molecule cardiac myosin inhibitor designed to treat hypertrophic cardiomyopathy. Nat Cardiovasc Res. 2024;3:1003-1016. View Source
• [5] Rivas VN, Crofton AE, Jauregui CE, et al. Cardiac myosin inhibitor, CK-586, minimally reduces systolic function and ameliorates obstruction in feline hypertrophic cardiomyopathy. Sci Rep. 2024;14:12038. View Source